Cas no 873-40-5 (2,3,5-Trichloropyrazine)

2,3,5-Trichloropyrazine is a heterocyclic organic compound featuring a pyrazine core substituted with three chlorine atoms at the 2, 3, and 5 positions. This chlorinated derivative is valued for its reactivity as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its electron-deficient aromatic structure facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups. The compound’s high purity and stability under standard conditions make it suitable for precision applications in fine chemical manufacturing. Additionally, its well-defined chlorination pattern ensures consistent performance in cross-coupling and cyclization reactions. Proper handling is required due to its potential reactivity with moisture and strong nucleophiles.
2,3,5-Trichloropyrazine structure
2,3,5-Trichloropyrazine structure
Product Name:2,3,5-Trichloropyrazine
CAS No:873-40-5
MF:C4HCl3N2
MW:183.423137426376
MDL:MFCD00233944
CID:722767
PubChem ID:4051576
Update Time:2025-10-15

2,3,5-Trichloropyrazine Chemical and Physical Properties

Names and Identifiers

    • 2,3,5-Trichloropyrazine
    • Pyrazine,2,3,5-trichloro-
    • Trichloropyrazine
    • Pyrazine, trichloro-
    • 3814AC
    • ST2403583
    • 2,3,5-Trichloropyrazine (ACI)
    • Pyrazine, trichloro- (7CI, 8CI, 9CI)
    • MFCD00233944
    • VDCVWLBXEWOGCO-UHFFFAOYSA-N
    • DTXSID801313927
    • AKOS016005683
    • I10231
    • DS-14482
    • CS-W021479
    • 873-40-5
    • SY114323
    • SCHEMBL6027802
    • NS00042595
    • MDL： MFCD00233944
    • Inchi： 1S/C4HCl3N2/c5-2-1-8-3(6)4(7)9-2/h1H
    • InChI Key： VDCVWLBXEWOGCO-UHFFFAOYSA-N
    • SMILES： ClC1C=NC(Cl)=C(Cl)N=1

Computed Properties

  • Exact Mass: 181.921
  • Monoisotopic Mass: 181.921
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.641±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 32 ºC
  • Boiling Point: 216.0±35.0 ºC (760 Torr),
  • Flash Point: 104.9±11.5 ºC,
  • Refractive Index: 1.578
  • Solubility: Slightly soluble (3.1 g/l) (25 º C),

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2,3,5-Trichloropyrazine Production Method

Production Method 1

14508-49-7 14508-49-7
873-40-5 873-40-5
Reaction Conditions
1.1 Reagents: Sulfuryl chloride
Reference
Studies in the heterocyclic series. 26. Novel heterocyclic intermediates for new dyes and pigments
Okafor, C. O., Dyes and Pigments, 1985, 6(5), 377-87

Production Method 2

106-57-0 106-57-0
873-40-5 873-40-5
Reaction Conditions
1.1 Reagents: Chlorine ,  Phosphorus oxychloride ,  Phosphorus pentachloride
Reference
Facile synthesis of polyhalo- and nitropyrazines
Yudin, Igor L.; et al, Mendeleev Communications, 1995, (5), 196-7

Production Method 3

14399-36-1 14399-36-1
873-40-5 873-40-5
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
Pyrazine derivatives. X. Trichloropyrazine
Palamidessi, Giorgio; et al, Farmaco, 1966, 21(11), 805-10

Production Method 4

13484-48-5 13484-48-5
873-40-5 873-40-5
Reaction Conditions
1.1 Reagents: Sodium chloride ,  Phosphorus oxychloride
Reference
Pyrazine derivatives. X. Trichloropyrazine
Palamidessi, Giorgio; et al, Farmaco, 1966, 21(11), 805-10

Production Method 5

4774-14-5 4774-14-5
873-40-5 873-40-5
Reaction Conditions
1.1 Reagents: Peracetic acid ,  Hydrogen peroxide Solvents: Acetic acid ,  Water
2.1 Reagents: Phosphorus oxychloride
Reference
Pyrazine derivatives. X. Trichloropyrazine
Palamidessi, Giorgio; et al, Farmaco, 1966, 21(11), 805-10

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Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:873-40-5)2,3,5-Trichloropyrazine
Order Number:A862669
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:36
Price ($):154.0/531.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:873-40-5)2,3,5-Trichloropyrazine
A862669
Purity:99%/99%
Quantity:1g/5g
Price ($):154.0/531.0
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